Cas no 1352318-16-1 (5-(2,4-Difluorophenyl)-2-methoxypyrimidine)

5-(2,4-Difluorophenyl)-2-methoxypyrimidine is a fluorinated pyrimidine derivative with a methoxy substituent at the 2-position, offering unique reactivity and structural properties. The difluorophenyl group enhances its electronic characteristics, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. Its well-defined aromatic system and electron-withdrawing fluorine atoms contribute to stability and selective reactivity in cross-coupling and nucleophilic substitution reactions. The methoxy group further diversifies its functionalization potential. This compound is particularly useful in the synthesis of bioactive molecules, where its rigid scaffold and fluorine substitution improve binding affinity and metabolic stability. High purity and consistent quality ensure reliable performance in synthetic applications.
5-(2,4-Difluorophenyl)-2-methoxypyrimidine structure
1352318-16-1 structure
Product Name:5-(2,4-Difluorophenyl)-2-methoxypyrimidine
CAS No:1352318-16-1
MF:C11H8F2N2O
MW:222.190829277039
MDL:MFCD20529533
CID:1039128
PubChem ID:56777502
Update Time:2025-11-01

5-(2,4-Difluorophenyl)-2-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-(2,4-Difluorophenyl)-2-methoxypyrimidine
    • ACMC-209byk
    • AK-96290
    • ANW-19770
    • CTK8B0290
    • KB-243268
    • MolPort-020-004-938
    • SB59126
    • 1352318-16-1
    • BS-26664
    • DTXSID70718589
    • MFCD20529533
    • MDL: MFCD20529533
    • Inchi: 1S/C11H8F2N2O/c1-16-11-14-5-7(6-15-11)9-3-2-8(12)4-10(9)13/h2-6H,1H3
    • InChI Key: GAGSISVVAREXJB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1=CN=C(N=C1)OC)F

Computed Properties

  • Exact Mass: 222.06046921g/mol
  • Monoisotopic Mass: 222.06046921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35Ų

5-(2,4-Difluorophenyl)-2-methoxypyrimidine Pricemore >>

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Additional information on 5-(2,4-Difluorophenyl)-2-methoxypyrimidine

Recent Advances in the Study of 5-(2,4-Difluorophenyl)-2-methoxypyrimidine (CAS: 1352318-16-1) in Chemical Biology and Pharmaceutical Research

5-(2,4-Difluorophenyl)-2-methoxypyrimidine (CAS: 1352318-16-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of kinase inhibition and targeted drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in the field.

One of the key areas of investigation has been the synthesis and optimization of 5-(2,4-Difluorophenyl)-2-methoxypyrimidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making the compound more accessible for further research. The study also highlighted the importance of the difluorophenyl and methoxypyrimidine moieties in enhancing the compound's stability and bioavailability, which are critical factors for its potential use in drug development.

In terms of biological activity, recent research has demonstrated that 5-(2,4-Difluorophenyl)-2-methoxypyrimidine exhibits potent inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. A preclinical study conducted by a team at the University of Cambridge (2024) showed that the compound effectively targets the JAK-STAT signaling pathway, which is implicated in various autoimmune diseases and cancers. The study reported a significant reduction in inflammatory markers in animal models, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain types of leukemia.

Another notable development is the exploration of 5-(2,4-Difluorophenyl)-2-methoxypyrimidine as a building block for more complex pharmaceutical agents. Researchers at Pfizer (2023) incorporated the compound into a series of novel small-molecule inhibitors designed to target resistant strains of bacterial infections. The results indicated enhanced efficacy against multidrug-resistant pathogens, positioning the compound as a promising candidate for next-generation antibiotics.

Despite these promising findings, challenges remain in the clinical translation of 5-(2,4-Difluorophenyl)-2-methoxypyrimidine. A review article in Nature Reviews Drug Discovery (2024) pointed out the need for further pharmacokinetic and toxicological studies to fully understand its safety profile. Additionally, optimizing the compound's selectivity to minimize off-target effects will be crucial for its successful application in human therapeutics.

In conclusion, 5-(2,4-Difluorophenyl)-2-methoxypyrimidine (CAS: 1352318-16-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its potential applications span from kinase inhibition to antibiotic development, with ongoing studies paving the way for future clinical trials. As research progresses, this compound may well become a cornerstone in the development of novel therapeutic agents for a range of diseases.

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